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Compound of Interest

Compound Name: 4-Bromo-2-fluorocinnamic acid
CAS No.: 575469-65-7
Cat. No.: B3145487
Get Quote
. J

Strategic Application in Medicinal Chemistry and Organic Synthesis

Executive Summary

4-Bromo-2-fluorocinnamic acid (CAS 149947-19-3) represents a high-value scaffold for the
development of bioactive small molecules. Its dual-halogenated structure offers a unique
"synthetic handle" profile: the fluorine atom at the ortho position modulates metabolic stability
and lipophilicity (bioisostere logic), while the bromine atom at the para position serves as a
reactive site for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig). This
compound is frequently utilized in the synthesis of HDAC inhibitors, antimicrobial agents, and
liquid crystal polymers.

Chemical Profile & Identification

The physical and chemical characteristics of this compound dictate its handling and stability in
solution.
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Property Data

2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enoic
IUPAC Name (2B)-3-( phenylprop

acid

CAS Number 149947-19-3

Molecular Formula CoHeBIrFO2

Molecular Weight 245.05 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 213-217 °C

Solubility Soluble in DMSO, Methanol, Ethanol; Sparingly
soluble in water

pKa (Predicted) ~4.4 (Carboxylic acid proton)

Synthetic Methodology: The Knoevenagel
Condensation

While several routes exist (e.g., Heck reaction of 4-bromo-2-fluoroiodobenzene), the
Knoevenagel condensation remains the most robust, scalable, and atom-economical method
for laboratory and pilot-scale production.

Reaction Logic

The synthesis involves the condensation of 4-bromo-2-fluorobenzaldehyde with malonic acid in
the presence of a weak base (piperidine) and pyridine. The reaction proceeds through an
iminium intermediate, followed by decarboxylation to yield the trans-cinnamic acid exclusively.

Step-by-Step Protocol

Note: This protocol is designed for a 10 mmol scale. Scale up requires adjustment of thermal
management.

Reagents:
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4-Bromo-2-fluorobenzaldehyde (2.03 g, 10 mmol)
Malonic acid (1.25 g, 12 mmol, 1.2 eq)

Pyridine (5 mL, Solvent/Base)

Piperidine (0.1 mL, Catalyst)

Hydrochloric acid (1M and Conc.)

Procedure:

Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, combine 4-bromo-2-
fluorobenzaldehyde and malonic acid.

Solvation: Add pyridine (5 mL) and stir until the solids are partially dissolved. Add piperidine
(0.1 mL) as the catalytic promoter.

Reaction: Attach a reflux condenser. Heat the mixture to 80-90 °C for 4—6 hours. Evolution
of CO:2 gas indicates the decarboxylation step is proceeding.

o Expert Insight: Do not overheat (>110 °C) initially, as this can lead to polymerization of the
aldehyde.

Quench: Cool the reaction mixture to room temperature. Pour the solution slowly into a
beaker containing 50 mL of ice-cold water and 5 mL of concentrated HCI.

o Why? The acid neutralizes the pyridine/piperidine and precipitates the free carboxylic acid
product.

Isolation: A white precipitate will form immediately. Stir for 30 minutes to ensure complete
precipitation.

Purification: Filter the solid via a Buchner funnel. Wash the cake with cold 1M HCI (2 x 10
mL) followed by cold water (2 x 10 mL).

Drying: Recrystallize from Ethanol/Water (9:1) if high purity (>99%) is required. Dry in a
vacuum oven at 50 °C overnight.
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Mechanistic Pathway Visualization

The following diagram illustrates the Knoevenagel mechanism specific to this substrate,
highlighting the critical decarboxylation step.
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Figure 1: Mechanistic flow of the Knoevenagel condensation transforming the aldehyde
precursor into the cinnamic acid scaffold.[1]

Strategic Applications in Drug Discovery

The 4-bromo-2-fluorocinnamic acid scaffold is not merely an endpoint but a divergence point
for library generation.

Structure-Activity Relationship (SAR) Logic[1]

» Fluorine Effect (C-2): The fluorine atom at the ortho position creates steric hindrance that can
twist the phenyl ring relative to the acrylic side chain, potentially improving selectivity for
enzyme pockets (e.g., Aldose Reductase or HDACS). It also blocks metabolic oxidation at
this prone site.

e Bromine Handle (C-4): The bromine atom is perfectly positioned for late-stage diversification.
It allows researchers to synthesize a core library and then rapidly append diverse aryl or
heteroaryl groups via Suzuki coupling to probe the "deep pocket" of a target receptor.

Downstream Transformations
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The following workflow demonstrates how this core is utilized to generate complex
pharmaceutical candidates.

4-Bromo-2-fluorocinnamic Acid

R-NH2 / EDC / HOBt /R-OH / H+ \Ar-B(OH)2 / Pd(PPh3)4 \R2-NH / Pd Catalyst

Path A: Carboxylic Acid Deriva Path B: Aryl Bromide Functionglization
Amide Coupling Esterification Suzuki-Miyaura Coupling Buchwald-Hartwig
(HDAC Inhibitors) (Prodrugs) (Biaryl Scaffolds) (Amination)
ydroxamic Acids tilbene Analogs
(Anti-cancer) (Antimicrobial)
FinalDrugl FinalDrug2

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways utilizing the carboxylic acid and aryl bromide
functionalities.

Safety & Handling (E-E-A-T)

Hazard Classification (GHS):

e H315: Causes skin irritation.[2][3][4]

e H319: Causes serious eye irritation.[3][4][5][6]

o H335: May cause respiratory irritation.[2][3][4]

Handling Protocol:

» PPE: Nitrile gloves, safety goggles, and a lab coat are mandatory.

« Ventilation: All solid handling should occur in a fume hood to prevent inhalation of fine dust.
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o Storage: Store in a cool, dry place away from strong oxidizing agents. The compound is
stable at room temperature but should be kept in a tightly sealed container to prevent
moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

